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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical characteristics of 4'-
Piperidinoacetophenone, a versatile building block in medicinal chemistry. It includes key
physicochemical data, detailed experimental protocols for its characterization, and a
representative synthetic workflow.

Core Physical Characteristics

4'-Piperidinoacetophenone is a key intermediate with applications in the synthesis of various
pharmacologically active compounds. A precise understanding of its physical properties is
crucial for its handling, reaction optimization, and quality control.

Data Presentation: Physical Properties

The quantitative physical data for 4'-Piperidinoacetophenone are summarized in the table
below for ease of reference.
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Property Value Source
Melting Point 85-87 °C (lit.) [11[2][3]
Appearance Off-white to light yellow solid [1]
Yellow flakes [1]

Molecular Formula Ci13H17NO [1112]
Molecular Weight 203.28 g/mol [1][2]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail the standard methodologies for measuring the melting point and
describing the appearance of a solid compound like 4'-Piperidinoacetophenone.

Melting Point Determination

Principle: The melting point of a pure crystalline solid is a sharp, well-defined temperature at
which the substance transitions from a solid to a liquid state. Impurities typically depress and
broaden the melting point range.

Methodology: Capillary Method
e Sample Preparation:

o Ensure the 4'-Piperidinoacetophenone sample is completely dry and in a fine powdered
form to ensure efficient and uniform heat transfer.

o If necessary, gently crush any coarse crystals using a mortar and pestle.
o Capillary Tube Loading:
o Take a thin-walled capillary tube sealed at one end.

o Press the open end of the capillary tube into the powdered sample on a clean, dry surface.
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o Gently tap the sealed end of the tube on a hard surface to pack the sample into the
bottom. The packed sample height should be approximately 1-2 mm.

¢ Measurement:

o Place the loaded capillary tube into a calibrated melting point apparatus (e.g., a Mel-Temp
or DigiMelt instrument).

o For an unknown or to establish an approximate range, a rapid heating rate (e.g., 10-20
°C/min) can be used initially.

o For a precise measurement, heat rapidly to about 15-20 °C below the expected melting
point.

o Then, decrease the heating rate to approximately 1-2 °C/min to allow for thermal
equilibrium.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last solid crystal melts (the end of the melting range).

o For high accuracy, perform the measurement in triplicate and report the average range.

Description of Appearance

Principle: The visual appearance of a chemical compound, including its color and form, is a
basic but important qualitative characteristic used for identification and purity assessment.

Methodology: Visual Inspection
e Sample Preparation:

o Place a small, representative sample of 4'-Piperidinoacetophenone on a clean, white,
non-reactive surface, such as a watch glass or a piece of weighing paper.

e [llumination:
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o Observe the sample under consistent, diffuse, full-spectrum lighting (e.g., natural daylight
or a daylight-simulating lamp) to ensure accurate color perception.

o Observation and Reporting:

o

Color: Describe the color of the sample. For 4'-Piperidinoacetophenone, this is typically
"off-white" to "light yellow".

[¢]

Form: Describe the physical form of the solid. Common descriptors include crystalline,
powder, flakes, granules, or amorphous solid. For 4'-Piperidinoacetophenone, "solid" or
"flakes" are appropriate descriptions.[1]

[¢]

Clarity/Opacity: Note if the solid is transparent, translucent, or opaque.

[e]

Homogeneity: Observe if the sample is uniform in color and texture.

[e]

Record all observations systematically.

Synthesis and Workflow Visualization

A common and efficient method for the synthesis of 4'-Piperidinoacetophenone is the
Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction forms the C-N
bond between an aryl halide and an amine.

Experimental Workflow: Buchwald-Hartwig Synthesis of
4'-Piperidinoacetophenone

The following diagram illustrates a typical experimental workflow for the synthesis of 4'-
Piperidinoacetophenone from 4'-bromoacetophenone and piperidine.
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Start: Assemble Reactants
- 4-Bromoacetophenone
- Piperidine

- Palladium Catalyst (e.g., Pdz(dba)s)
- Ligand (e.g., XPhos)
- Base (e.g., NaOtBu)
- Anhydrous Toluene

'

Reaction Setup
- Add solids to an oven-dried Schlenk flask.
- Evacuate and backfill with inert gas (Argon).
- Add anhydrous toluene and reactants.

'

Heating and Reaction
- Heat the mixture (e.g., to 100 °C).
- Stir until starting material is consumed (monitor by TLC/LC-MS).

l

Work-up
- Cool to room temperature.
- Dilute with an organic solvent (e.g., Ethyl Acetate).
- Filter through Celite to remove catalyst residue.

l

Extraction & Purification
- Concentrate the filtrate under reduced pressure.
- Purify the crude product by column chromatography on silica gel.

l

Characterization
- Analyze the purified product (NMR, MS, etc.).
- Determine melting point and appearance.

Final Product:

4'-Piperidinoacetophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Piperidinoacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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